Cas no 54810-65-0 (1,4-Benzenediol,2-nitro-, 1,4-diacetate)

1,4-Benzenediol,2-nitro-, 1,4-diacetate structure
54810-65-0 structure
Product Name:1,4-Benzenediol,2-nitro-, 1,4-diacetate
CAS No:54810-65-0
MF:C10H9NO6
MW:239.181563138962
CID:384468
PubChem ID:284742
Update Time:2025-04-19

1,4-Benzenediol,2-nitro-, 1,4-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-nitro-, 1,4-diacetate
    • (4-acetyloxy-3-nitrophenyl) acetate
    • 1,4-diacetoxy-2-nitro-benzene
    • 1,4-Diacetoxy-2-nitro-benzol
    • 2-nitrobenzene-1,4-diyl diacetate
    • AC1L61JI
    • AC1Q61CJ
    • AG-J-12351
    • AR-1E4366
    • CTK5A2614
    • Nitrohydrochinondiacetat
    • NSC140925
    • O,O'-Diacetyl-nitro-hydrochinon
    • DTXSID80301082
    • 54810-65-0
    • NSC-140925
    • Inchi: 1S/C10H9NO6/c1-6(12)16-8-3-4-10(17-7(2)13)9(5-8)11(14)15/h3-5H,1-2H3
    • InChI Key: IWVMDDXGASKALM-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1[N+](=O)[O-])OC(C)=O

Computed Properties

  • Exact Mass: 239.04297
  • Monoisotopic Mass: 239.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 359.5°C at 760 mmHg
  • Flash Point: 164.3°C
  • Refractive Index: 1.541
  • PSA: 95.74
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